Cas no 2228370-02-1 (1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine)

• Product Name: 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine
• CAS No: 2228370-02-1
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6069870
• PubChem ID: 165855927
• Update Time: 2025-06-12

1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine
• EN300-1824767
• [1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutyl]methanamine
• 2228370-02-1

• Inchi： 1S/C15H21N/c16-11-15(9-4-10-15)14-8-3-6-12-5-1-2-7-13(12)14/h1-2,5,7,14H,3-4,6,8-11,16H2
• InChI Key： UGANJMWCTIXOKH-UHFFFAOYSA-N
• SMILES： NCC1(CCC1)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(1,2,3,4-Tetrahydronaphthalen-1-yl)cyclobutylmethanamine (CAS No. 2228370-02-1)

The compound 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine (CAS No. 2228370-02-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its hybrid architecture, combining a tetrahydronaphthalene (tetralin) scaffold with a cyclobutylmethanamine moiety, offers intriguing possibilities for modulating biological targets. Researchers are particularly interested in its potential as a versatile building block for designing novel therapeutics, given its balanced lipophilicity and conformational rigidity.

In recent years, the demand for tetrahydronaphthalene derivatives has surged due to their prevalence in bioactive molecules. The CAS 2228370-02-1 compound stands out for its ability to interact with central nervous system (CNS) receptors, making it a subject of studies related to neurological conditions. Users frequently search for terms like "tetralin-based amine synthesis" or "cyclobutylmethanamine applications", reflecting growing interest in its synthetic pathways and pharmacological potential. This aligns with broader trends in precision medicine, where tailored molecular frameworks are critical.

From a synthetic chemistry perspective, 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine presents fascinating challenges. Its preparation often involves multi-step sequences, including catalytic hydrogenation of naphthalene derivatives followed by cyclobutane ring formation. Laboratories optimizing these procedures frequently explore keywords such as "stereoselective tetrahydronaphthalene functionalization" and "amine-protection strategies for CAS 2228370-02-1". These queries highlight the compound's complexity and the need for innovative synthetic approaches.

The physicochemical properties of CAS 2228370-02-1 also merit discussion. With a molecular weight of 215.31 g/mol and a logP value indicative of moderate hydrophobicity, this compound exhibits favorable characteristics for blood-brain barrier penetration—a feature highly sought after in neuropharmacology. Recent forum discussions often link such properties to searches like "small molecules for CNS drug delivery" or "structural motifs enhancing bioavailability", underscoring its relevance in modern drug design paradigms.

Beyond pharmaceutical applications, 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine has found utility in material science. Its rigid bicyclic structure serves as a template for developing liquid crystals or polymer additives. Industry professionals researching "high-performance amine-containing monomers" or "tetralin-based specialty chemicals" increasingly reference this compound's unique stereoelectronic properties. This dual applicability across life sciences and materials research significantly enhances its commercial appeal.

Analytical characterization of CAS 2228370-02-1 typically employs advanced techniques like HPLC-MS and NMR spectroscopy. The compound's distinct proton environments—particularly the deshielded signals from the cyclobutyl ring—provide valuable structural fingerprints. Laboratories frequently search for "NMR reference data for tetrahydronaphthalene amines" or "mass spectrometry fragmentation patterns of CAS 2228370-02-1", indicating robust demand for analytical benchmarks in quality control workflows.

Regulatory considerations for 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanamine remain straightforward, as it currently falls outside controlled substance lists. However, researchers should monitor evolving chemical regulations, especially concerning structural analogs. Proactive searches for "compliance guidelines for novel amine derivatives" or "international chemical substance inventories" help maintain adherence to global standards while exploring this compound's full potential.

Looking ahead, the trajectory for CAS 2228370-02-1 appears promising. With artificial intelligence accelerating molecular discovery, computational studies predicting its binding affinities for various protein targets have multiplied. This intersects with popular queries like "AI-assisted drug discovery with tetralin scaffolds" and "machine learning for amine bioactivity prediction", positioning the compound at the forefront of computational chemistry innovations. Such interdisciplinary approaches may unlock previously unanticipated applications for this versatile molecule.